5-methyl-3-(4-methylphenyl)-N-[2-(morpholin-4-yl)ethyl]-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: 5-methyl-3-(4-methylphenyl)-N-(2-morpholin-4-ylethyl)-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C21H24F3N5O/c1-14-3-5-16(6-4-14)18-19(21(22,23)24)27-29-17(13-15(2)26-20(18)29)25-7-8-28-9-11-30-12-10-28/h3-6,13,25H,7-12H2,1-2H3
• InChI Key: DPSOCSFBBMCQGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C3N=C(C=C(N3N=C2C(F)(F)F)NCCN4CCOCC4)C
• Molecular Formula: C21H24F3N5O
• Molecular Weight: 419.4 g/mol

Description

5-methyl-3-(4-methylphenyl)-N-[2-(morpholin-4-yl)ethyl]-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine is a pyrazolo[1,5-a]pyrimidine derivative characterized by:

• Core structure: A pyrazolo[1,5-a]pyrimidine scaffold, a bicyclic heteroaromatic system.
• Substituents: 5-Methyl group: Enhances metabolic stability and modulates electronic properties. 3-(4-Methylphenyl): A hydrophobic aryl group contributing to π-π stacking interactions. 2-Trifluoromethyl group: Improves lipophilicity and resistance to oxidative metabolism.

Scientific Research Applications

Anticancer Activity

Research indicates that compounds similar to 5-methyl-3-(4-methylphenyl)-N-[2-(morpholin-4-yl)ethyl]-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine exhibit significant anticancer properties. For instance, derivatives of pyrazolo[1,5-a]pyrimidines have been shown to inhibit cancer cell proliferation through various mechanisms, including the induction of apoptosis and cell cycle arrest. Studies have demonstrated that these compounds can effectively target specific pathways involved in tumor growth.

Neuroprotective Effects

The morpholine moiety in this compound is associated with neuroprotective effects. Research has suggested that morpholine-containing compounds can modulate neurotransmitter systems and exhibit antioxidant properties. This may provide therapeutic benefits in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Anti-inflammatory Properties

Several studies have highlighted the anti-inflammatory potential of pyrazolo[1,5-a]pyrimidine derivatives. The compound may inhibit pro-inflammatory cytokines and enzymes, making it a candidate for treating inflammatory disorders.

Case Studies

Study	Findings	Reference
Anticancer Activity	In vitro studies showed significant inhibition of cancer cell lines by pyrazolo[1,5-a]pyrimidine derivatives.
Neuroprotection	Morpholine derivatives demonstrated neuroprotective effects in animal models of neurodegeneration.
Anti-inflammatory Effects	Compounds exhibited reduced levels of inflammatory markers in preclinical models.

Comparison with Similar Compounds

Comparison with Structural Analogs

Pyrazolo[1,5-a]pyrimidine Derivatives

Table 1: Key Structural and Functional Comparisons

Compound Name / ID	Core Structure	3-Substituent	5-Substituent	7-Amine Side Chain	Key Properties	Reference
Target Compound	Pyrazolo[1,5-a]pyrimidine	4-Methylphenyl	Methyl	2-(Morpholin-4-yl)ethyl	High lipophilicity (CF₃), polar side chain
Compound 47 ()	Pyrazolo[1,5-a]pyrimidine	4-Fluorophenyl	Phenyl	(6-Methylpyridin-2-yl)methyl	Antimycobacterial activity (MIC₉₀: 0.5 µg/mL)
Compound 3 ()	Pyrazolo[1,5-a]pyrimidine	4-Fluorophenyl	Methyl	Pyridin-2-ylmethyl	Improved solubility (logP: 2.8)
Compound	Pyrazolo[1,5-a]pyrimidine	4-Chlorophenyl	tert-Butyl	3-Morpholinopropyl	Enhanced steric bulk (MW: 442.004)

Key Findings:

• 3-Substituent : Fluorophenyl (e.g., Compound 47) or chlorophenyl () groups enhance antimycobacterial activity compared to methylphenyl in the target compound, likely due to stronger electron-withdrawing effects .
• 7-Amine Side Chain : Morpholine-containing side chains (target compound, ) improve solubility and bioavailability compared to pyridinylmethyl groups (Compound 47) .
• Trifluoromethyl vs. Methyl : The 2-trifluoromethyl group in the target compound increases metabolic stability but may reduce solubility compared to methyl or unsubstituted analogs .

Triazolo[1,5-a]pyrimidine Derivatives

Table 2: Triazolo[1,5-a]pyrimidine Analogs

Compound Name	Core Structure	5-Substituent	7-Amine Substituent	Key Properties	Reference
Compound 13 ()	Triazolo[1,5-a]pyrimidine	4-Fluorophenyl	4-Methoxyphenethyl	Moderate antitubercular activity (IC₅₀: 12 µM)
Compound 15 ()	Triazolo[1,5-a]pyrimidine	Methyl	4-Methyl-3-(trifluoromethyl)phenyl	Potential antimalarial activity (structural analog of DSM122)

Key Findings:

• Triazolo[1,5-a]pyrimidines (e.g., ) exhibit distinct bioactivity profiles compared to pyrazolo[1,5-a]pyrimidines, likely due to altered electronic properties and binding modes .
• The trifluoromethyl group in aligns with the target compound’s design, suggesting shared optimization strategies for metabolic resistance .

Preparation Methods

Cyclocondensation of 5-Aminopyrazole Derivatives

The pyrazolo[1,5-a]pyrimidine scaffold is constructed via cyclocondensation between 5-aminopyrazole precursors and trifluoromethyl-containing diketones. For the target compound, 5-amino-3-(4-methylphenyl)-2-(trifluoromethyl)pyrazole reacts with acetylacetone under microwave irradiation (140°C, 2 min) in acetic acid, yielding the 5-methyl-7-oxo intermediate. This method achieves regioselectivity due to the electron-withdrawing trifluoromethyl group directing cyclization to the C-2 position.

Reaction Conditions:

• Solvent: Acetic acid

• Temperature: 140°C (microwave-assisted)

• Yield: 78–85%

Functionalization at C-7 Position

The 7-oxo group is converted to an amine via a two-step process:

• Chlorination: Treatment with POCl₃ converts the carbonyl to a chloro group.

• Nucleophilic Substitution: Reaction with 2-(morpholin-4-yl)ethylamine in 2-propanol at reflux introduces the morpholine-ethylamine side chain.

Optimized Parameters:

• Chlorination Agent: POCl₃ (3 equiv), 80°C, 4 h

• Amine Coupling: 2-propanol, reflux (82°C), 6 h

• Yield: 70–75%

Process Optimization and Scalability

Solvent and Temperature Effects

Parameter	Effect on Yield	Optimal Value
Microwave vs. Conventional Heating	+15% yield with microwave	Microwave
Solvent Polarity	Higher polarity (acetic acid) improves cyclization	Acetic acid
Reaction Time	Prolonged heating reduces yield due to side reactions	≤2 h

Morpholine-Ethylamine Coupling

The use of 2-propanol as a solvent prevents racemization and enhances solubility of the morpholine derivative. Seeding with crystalline product during cooling (75°C → 0–5°C) improves crystal purity (99.8% by HPLC).

Purification and Characterization

Crystallization Protocols

Final purification involves sequential crystallization:

• Primary Crystallization: From 2-propanol at 0–5°C.

• Secondary Wash: Cold 2-propanol removes residual morpholine.

Purity Metrics:

• HPLC: >99.8%

• XRPD: Matches reference crystal structure

Spectroscopic Validation

• ¹H NMR (400 MHz, CDCl₃): δ 7.45 (d, J = 8.1 Hz, 2H, ArH), 7.25 (d, J = 8.1 Hz, 2H, ArH), 4.20 (t, J = 6.0 Hz, 2H, NCH₂), 3.70 (m, 4H, morpholine-OCH₂), 2.85 (t, J = 6.0 Hz, 2H, CH₂N), 2.50 (s, 3H, ArCH₃), 2.40 (s, 3H, C5-CH₃).

• MS (ESI): m/z 488.2 [M+H]⁺.

Comparative Analysis of Synthetic Routes

Method	Advantages	Limitations	Yield (%)
Microwave Cyclization	Rapid, high regioselectivity	Specialized equipment required	85
Conventional Heating	Scalable	Longer reaction time (6–8 h)	70
Suzuki Coupling	Broad substrate scope	Palladium residue removal needed	82

Q & A

Q. Q1. What are the optimized synthetic routes for preparing this compound, and how do reaction conditions influence yield and purity?

A1: The synthesis typically involves multi-step protocols starting with pyrazolo[1,5-a]pyrimidine core formation, followed by functional group substitutions. Key steps include:

• Amine coupling : Reacting intermediates with morpholin-4-yl ethylamine under reflux in polar aprotic solvents (e.g., dichloromethane) using triethylamine as a base .
• Trifluoromethylation : Introducing the trifluoromethyl group via halogen exchange reactions with trifluoromethylating agents (e.g., CF₃I) under inert atmospheres .
• Optimization : Temperature (60–100°C), solvent polarity, and catalyst selection (e.g., Pd catalysts for cross-coupling) are critical for minimizing side products. Yields >70% are achievable with HPLC purity >95% .

Q. Q2. What analytical techniques are recommended for characterizing structural integrity and purity?

A2: A combination of techniques ensures accuracy:

• NMR spectroscopy : ¹H/¹³C NMR to confirm substituent positions and stereochemistry. Look for characteristic shifts: morpholine protons (δ 2.4–3.0 ppm) and trifluoromethyl carbons (δ 120–125 ppm) .
• HPLC-MS : Reverse-phase C18 columns (acetonitrile/water gradient) for purity assessment, coupled with ESI-MS to verify molecular weight (expected [M+H]⁺ ~510–520 g/mol) .
• X-ray crystallography : For resolving ambiguous stereochemistry, though crystallization may require slow evaporation from DMSO/EtOH mixtures .

Advanced Research Questions

Q. Q3. How can structure-activity relationship (SAR) studies be designed to evaluate the impact of the morpholinyl-ethylamine and trifluoromethyl groups on biological activity?

A3: Key SAR strategies include:

• Analog synthesis : Replace the morpholinyl group with piperazine or pyrrolidine to assess amine flexibility. Substitute trifluoromethyl with methyl or chlorine to study electron-withdrawing effects .
• In vitro assays : Test analogs against kinase targets (e.g., PI3K/AKT/mTOR) using fluorescence polarization assays. IC₅₀ values <100 nM suggest strong binding .
• Data interpretation : Correlate substituent electronegativity (e.g., trifluoromethyl) with enhanced target affinity due to hydrophobic interactions .

Q. Q4. What experimental models are suitable for resolving contradictions in pharmacological data (e.g., in vitro vs. in vivo efficacy)?

A4: Address discrepancies using:

• 3D tumor spheroids : Mimic in vivo tumor microenvironments to validate cytotoxicity observed in monolayer cultures .
• Pharmacokinetic profiling : Measure plasma stability (t₁/₂ >4 hrs) and tissue distribution in rodent models. Poor oral bioavailability may explain in vivo inefficacy despite in vitro potency .
• Metabolite identification : Use LC-MS/MS to detect demethylated or oxidized metabolites that may alter activity .

Q. Q5. How can computational methods guide the design of derivatives with improved metabolic stability?

A5: Employ:

• Molecular docking : Identify metabolic hot spots (e.g., morpholine ring) using CYP450 isoform models (e.g., CYP3A4).
• QSAR modeling : Train models on datasets of hepatic microsomal stability to predict logP (<3.5) and polar surface area (>75 Ų) for reduced clearance .
• MD simulations : Analyze solvent-accessible surfaces to prioritize substitutions that shield labile groups .

Methodological Challenges

Q. Q6. What strategies mitigate side reactions during trifluoromethyl group installation?

A6:

• Reagent selection : Use Umemoto’s reagent (trifluoromethylating agent) over CF₃I for better regioselectivity .
• Temperature control : Maintain reactions at −20°C to 0°C to suppress radical pathways.
• Additives : Include CuI or Pd(PPh₃)₄ to stabilize intermediates .

Q. Q7. How should researchers validate target engagement in cellular assays?

A7:

• Cellular thermal shift assays (CETSA) : Confirm target binding by measuring protein thermal stability shifts post-treatment .
• Knockdown controls : Use siRNA against putative targets (e.g., AKT1) to verify loss of compound efficacy .